Cas no 111771-58-5 (Boc-α-Methyl-L-phenylalanine)

Boc-α-Methyl-L-phenylalanine is a protected derivative of α-methyl-L-phenylalanine, featuring a tert-butoxycarbonyl (Boc) group that enhances stability and facilitates selective deprotection in peptide synthesis. This non-natural amino acid derivative is particularly valuable in medicinal chemistry and drug development, where its α-methyl substitution imparts increased metabolic stability and conformational rigidity to peptide backbones. The Boc group allows for orthogonal protection strategies, enabling controlled coupling in solid-phase peptide synthesis (SPPS). Its chiral purity and compatibility with standard coupling reagents make it a reliable building block for constructing modified peptides with tailored pharmacological properties. Suitable for research applications requiring precise structural control.

Boc-α-Methyl-L-phenylalanine structure

Product Name:Boc-α-Methyl-L-phenylalanine

CAS No:111771-58-5

MF:C₁₅H₂₁NO₄

MW:279.33154463768

MDL:MFCD02682673

CID:129391

PubChem ID:2762287

Update Time:2025-05-21

Boc-α-Methyl-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

- (R)-2-((tert-Butoxycarbonyl)amino)-2-methyl-3-phenylpropanoic acid
- Boc-(R)-2-amino-2- methyl-3-phenylpropanoic acid
- BOC-ALPHA-METHYL-L-PHE
- Boc-alpha-methyl-L-phenylalanine
- Boc-a-methyl-L-phenylalanine
- BOC-α-METHYL-L-PHE
- D-Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-a-methyl-
- N-Boc-a-methyl-L-phenylalanine
- N-FMOC-O-(3,4,6-TRI-O-ACETYL-2-ACETAMIDO-2-DEOXY-Β-D-GLUCOPYRANOSYL)-L-SERINE
- Boc-alphaMe-L-Phe-OH
- Boc-a-methyl-D-phenylalanine
- (S)-2-((tert-Butoxycarbonyl)amino)-2-methyl-3-phenylpropanoic acid
- (S)-2-((tert-Butoxycarbonyl)amino)-2-methyl-3-phenylpropanoicacid
- BOC-ALPHA-BENZYL-L-ALA
- AC-29588
- MFCD02682284
- AB12224
- SCHEMBL1350802
- 53940-88-8
- BOC-(S)-2-AMINO-2-METHYL-3-PHENYLPROPANOIC ACID
- 111771-58-5
- (s)-2-(((1,1-dimethyl)ethoxycarbonyl)amino)-2-methyl-3-phenylpropanoic acid
- AKOS015836575
- N-[(1,1-Dimethylethoxy)carbonyl]-alpha-methyl-L-phenylalanine
- AKOS015908427
- CS-0213332
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid
- (2S)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoic acid
- BOC-(ME)PHE-OH
- (S)-2-(TERT-BUTOXYCARBONYLAMINO)-2-METHYL-3-PHENYLPROPANOIC ACID
- FAXPKABRZLISKX-HNNXBMFYSA-N
- A897902
- N-(tert-butoxycarbonyl)-alpha-methylphenylalanine
- PS-12814
- (R)-N-Boc-2-benzylalanine
- SCHEMBL1552723
- AB88715
- F86533
- Boc-alpha-methyl-D-Phe
- (R)-2-((tert-Butoxycarbonyl)amino)-2-methyl-3-phenylpropanoicacid
- Boc-D-(Me)Phe-OH
- (2R)-2-[(tert-butoxycarbonyl)amino]-2-methyl-3-phenylpropanoic acid
- Boc-
- (R)-N-(tert-butoxycarbonyl)-alpha-methylphenylalanine
- N-[(1,1-Dimethylethoxy)carbonyl]-I+/--methyl-D-phenylalanine
- N-[(1,1-Dimethylethoxy)carbonyl]-a-methyl-L-phenylalanine
- Boc-alpha-methyl-D-phenylalanine
- CS-0179039
- (2R)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoic acid
- (R)-N-(tert-butyloxycarbonyl)-alpha-methylphenylalanine
- MFCD02682673
- (R)-2-(tert-butoxycarbonylamino)-2-methyl-3-phenylpropanoic acid
- PS-12815
- DTXSID601197242
- N-(tert-butoxycarbonyl)-alpha-methyl-D-phenylalanine
- (R)-2-[(tert-Butoxycarbonyl)amino]-2-methyl-3-phenylpropionic acid
- A inverted exclamation mark-benzyl-D-Ala
- Boc-alpha-benzyl-D-Ala
- (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-methyl-3-phenylpropanoic acid
- AKOS015836497
- FAXPKABRZLISKX-OAHLLOKOSA-N
- Boc-α-Methyl-L-phenylalanine
- MDL： MFCD02682673
- Inchi： 1S/C15H21NO4/c1-14(2,3)20-13(19)16-15(4,12(17)18)10-11-8-6-5-7-9-11/h5-9H,10H2,1-4H3,(H,16,19)(H,17,18)/t15-/m0/s1
- InChI Key： FAXPKABRZLISKX-HNNXBMFYSA-N
- SMILES： O(C(N[C@@](C(=O)O)(C)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 279.14700
Monoisotopic Mass: 279.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 355
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 75.6Å²

Experimental Properties

PSA: 75.63000
LogP: 2.98800

Boc-α-Methyl-L-phenylalanine Security Information

HazardClass：IRRITANT

Boc-α-Methyl-L-phenylalanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM220207-5g	(R)-2-((tert-Butoxycarbonyl)amino)-2-methyl-3-phenylpropanoic acid	111771-58-5	95%	5g	$365	2021-06-09
Alichem	A019113373-5g	(R)-2-((tert-Butoxycarbonyl)amino)-2-methyl-3-phenylpropanoic acid	111771-58-5	95%	5g	$401.70	2023-09-04
AAPPTec	UBF170-500mg	Boc-alpha-Me-Phe-OH	111771-58-5		500mg	$140.00	2024-07-20
AAPPTec	UBF170-1g	Boc-alpha-Me-Phe-OH	111771-58-5		1g	$250.00	2024-07-20
AAPPTec	UBF170-5g	Boc-alpha-Me-Phe-OH	111771-58-5		5g	$1.000.00	2024-07-20
TRC	B657410-100mg	Boc-α-Methyl-L-phenylalanine	111771-58-5		100mg	$ 121.00	2023-04-18
TRC	B657410-250mg	Boc-α-Methyl-L-phenylalanine	111771-58-5		250mg	$ 253.00	2023-04-18
TRC	B657410-500mg	Boc-α-Methyl-L-phenylalanine	111771-58-5		500mg	$ 454.00	2023-04-18
Chemenu	CM220207-5g	(R)-2-((tert-Butoxycarbonyl)amino)-2-methyl-3-phenylpropanoic acid	111771-58-5	95%	5g	$365	2022-06-14
Chemenu	CM220207-100mg	(R)-2-((tert-Butoxycarbonyl)amino)-2-methyl-3-phenylpropanoic acid	111771-58-5	95%	100mg	$147	2023-02-19

Boc-α-Methyl-L-phenylalanine Production Method

Boc-α-Methyl-L-phenylalanine Related Literature

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Additional information on Boc-α-Methyl-L-phenylalanine

Boc-α-Methyl-L-Phenylalanine: A Comprehensive Overview

The compound with CAS No. 111771-58-5, commonly referred to as Boc-α-Methyl-L-Phenylalanine, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of the naturally occurring amino acid L-Phenylalanine, which is one of the essential amino acids required for human health. The addition of the Boc (tert-butoxycarbonyl) group and the α-methyl substituent introduces unique chemical properties that make this compound valuable in various applications, particularly in peptide synthesis and drug discovery.

Boc-α-Methyl-L-Phenylalanine is widely used as a building block in peptide synthesis due to its stability and ease of manipulation during chemical reactions. The Boc group serves as a protective group for the amino terminus, allowing precise control over the synthesis process. This makes it an indispensable tool in the construction of complex peptide sequences, which are critical in pharmaceutical research and development.

Recent studies have highlighted the potential of Boc-α-Methyl-L-Phenylalanine in drug discovery, particularly in the development of bioactive peptides. Researchers have explored its role in modulating cellular signaling pathways and its potential as a lead compound for therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The α-methyl substitution has been shown to enhance the stability and bioavailability of peptides, making this compound a promising candidate for future drug development.

In addition to its role in peptide synthesis, Boc-α-Methyl-L-Phenylalanine has been investigated for its applications in chiral resolution and asymmetric synthesis. The stereochemistry of this compound plays a crucial role in determining its reactivity and selectivity in chemical reactions. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to analyze its structural properties, ensuring high purity and consistency in commercial products.

The synthesis of Boc-α-Methyl-L-Phenylalanine involves a multi-step process that begins with the isolation of L-Phenylalanine from natural sources or through fermentation processes. The introduction of the Boc group is typically achieved through a reaction with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base such as pyridine or triethylamine. The subsequent addition of the α-methyl group requires careful control over reaction conditions to ensure optimal yields and stereochemical integrity.

From an environmental standpoint, the production and handling of Boc-α-Methyl-L-Phenylalanine are carried out under strict safety protocols to minimize any potential impact on human health or the environment. The compound is not classified as a hazardous material under current regulations, making it suitable for use in research laboratories and industrial settings alike.

In conclusion, Boc-α-Methyl-L-Phenylalanine (CAS No. 111771-58-5) is a versatile compound with significant applications in organic chemistry, biochemistry, and drug discovery. Its unique chemical properties, combined with recent advancements in synthetic methodologies, position it as a key player in the development of novel therapeutic agents and advanced materials.